Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry†
RSC Medicinal Chemistry Pub Date: 2023-08-25 DOI: 10.1039/D3MD00248A
Abstract
Isoquinoline-enrooted organic small-molecules represent a challenging molecular target in the organic synthesis arsenal attributed to their structural diversity and therapeutic importance. Into the bargain, isoquinolines are significant structural frameworks in modern medicinal chemistry and drug development. Consequently, synthetic organic and medicinal chemists have been intensely interested in efficient synthetic tactics for the sustainable construction of isoquinoline frameworks and their derivatives in enantiopure or racemic forms. This review accentuates an overview of the literature on the modern synthetic approaches exploited in synthesising isoquinolines and their core embedded heterocyclic skeletons from 2021 to 2022. In detail, the methodologies and inspected pharmacological studies for the array of diversely functionalized isoquinolines or their core-embedded heterocyclic/carbocyclic structures involving the introduction of substituents at C-1, C-3, and C-4 carbon and N-2 atom, bond constructions at the C1–N2 atom and C3–N2 atom, and structural scaffolding within isoquinoline compounds have been reviewed. This intensive study highlights the need for and relevance of relatively unexplored bioisosterism employing isoquinoline-based small-molecules in drug design.
Recommended Literature
- [1] One-step synthesis of trimetallic Pt–Pd–Ru nanodendrites as highly active electrocatalysts†
- [2] Stoichiometric reactions of methylparathion with a palladium aryl oxime metallacycle
- [3] Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method†
- [4] Direct synthesis of novel quinoxaline derivatives via palladium-catalyzed reductive annulation of catechols and nitroarylamines†
- [5] Epitaxial growth of GaN films on unconventional oxide substrates
- [6] Nb and Zr modified MWW zeolites – characterisation and catalytic activity
- [7] Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement†
- [8] A novel genetically encoded fluorescent protein as a Cu(i) indicator†
- [9] Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†
- [10] Monthly record of analytical researches into food
Journal Name:RSC Medicinal Chemistry
Research Products
-
CAS no.: 134807-28-6